Irinotecan-d10 Hydrochloride (Major)

• CAS No.: 718612-62-5
• Product Name: Irinotecan-d10 Hydrochloride (Major)
• Molecular Formula: C33H39ClN4O6
• Molecular Weight: 633.208
• IUPAC Name: [(19S)-10,19-diethyl-19-hydroxy-14,18-dioxo-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4(9),5,7,10,15(20)-heptaen-7-yl] 4-(2,2,3,3,4,4,5,5,6,6-decadeuteriopiperidin-1-yl)piperidine-1-carboxylate;hydrochloride
• Standard InChI: InChI=1S/C33H38N4O6.ClH/c1-3-22-23-16-21(43-32(40)36-14-10-20(11-15-36)35-12-6-5-7-13-35)8-9-27(23)34-29-24(22)18-37-28(29)17-26-25(30(37)38)19-42-31(39)33(26,41)4-2;/h8-9,16-17,20,41H,3-7,10-15,18-19H2,1-2H3;1H/t33-;/m0./s1/i5D2,6D2,7D2,12D2,13D2
• Standard InChIKey: GURKHSYORGJETM-SLLIWMIESA-N
• SMILES: CCC1=C2CN3C(=CC4=C(C3=O)COC(=O)C4(CC)O)C2=NC5=C1C=C(C=C5)OC(=O)N6CCC(CC6)N7CCCCC7.Cl
• Appearance: Assay:≥95% deuterated forms (d1-d10)A solid
• Description: Irinotecan-d10 contains ten deuterium atoms at the 2,3,4,5, and 6 positions. Irinotecan-d10 is intended for use as an internal standard for the quantification of irinotecan (Item No. 14180) by GC- or LC-MS. Irinotecan, a derivative of the alkaloid camptothecin (Item No. 11694), functions as a prodrug that is converted by tissue carboxylesterase to 7-ethyl-10-hydroxycamptothecin, a potent inhibitor of DNA topoisomerase I. Its action is terminated by glucuronidation by UDP glucuronosyl transferase 1A1. Formulations containing irinotecan demonstrate broad spectrum antitumor activity against metastatic colorectal cancer, small cell lung cancer, and several other solid tumors and have proven useful in radiation treatment of tumors by sensitizing tissue to radiation damage.
• Synonyms: [1,4’-Bipiperidine]-1’-carboxylic Acid-d10 (4S)-4,11-Diethyl-3,4,12,14-_x000B_tetrahydro-4-hydroxy-3,14-dioxo-1H-pyrano[3’,4’:6,7]indolizino[1,2-b]quinolin-9-yl Ester Hydrochloride; [1,​4’-​Bipiperidine-​2,​2,​3,​3,​4,​4,​5,​5,​6,​6-​d10]​-​1’-​carboxylic
• PubChem Compound: 46781987
• Last Modified: Nov 11 2021